Cas no 893567-09-4 (2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a cyclopropyl group and a tetramethyl dioxaborolane moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The cyclopropyl substituent enhances steric and electronic modulation, while the dioxaborolane group offers improved stability and handling compared to free boronic acids. Its robust structure ensures compatibility with a range of reaction conditions, making it valuable in pharmaceutical and agrochemical research. The product is typically supplied in high purity, ensuring reliable performance in synthetic applications.

893567-09-4 structure
Product name:2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 6-cyclopropyl-3-pyridinyl boronic acid pinacol ester
- 6-Cyclopropylpyridine-3-boronic acid pinacol ester
- Pyridine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-Cyclopropylpyridine-3-boronicacidpinacolester
- PubChem22000
- XJHHJKRQUDXIKL-UHFFFAOYSA-N
- 4763AC
- MB08243
- FCH2829610
- SY028977
- AX8164832
- ST2404380
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
- 2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- SCHEMBL196887
- DTXSID40671339
- 2-Cyclopropyl-5-pyridinyl boronic acid pinacol ester
- DS-2197
- AKOS015919285
- CS-W006999
- FD10110
- 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;6-Cyclopropylpyridine-3-boronic Acid Pinacol Ester
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- 893567-09-4
- A850335
- 2-CYCLOPROPYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
- MFCD09952039
- 2-Cyclopropyl-5-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
- J-509253
- 6-cyclopropyl-3-pyridinylboronic acid pinacol ester
- 2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
-
- MDL: MFCD09952039
- Inchi: 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-8-12(16-9-11)10-5-6-10/h7-10H,5-6H2,1-4H3
- InChI Key: XJHHJKRQUDXIKL-UHFFFAOYSA-N
- SMILES: O1B(C2=CN=C(C=C2)C2CC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 245.15900
- Monoisotopic Mass: 245.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4
Experimental Properties
- Boiling Point: 354.1℃ at 760 mmHg
- PSA: 31.35000
- LogP: 2.25820
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM136991-250mg |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 250mg |
$174 | 2023-03-07 | |
TRC | C991640-50mg |
6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester |
893567-09-4 | 50mg |
$236.00 | 2023-05-18 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KU216-200mg |
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95+% | 200mg |
870.0CNY | 2021-08-04 | |
TRC | C991640-100mg |
6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester |
893567-09-4 | 100mg |
$333.00 | 2023-05-18 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C848983-50mg |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 50mg |
¥230.40 | 2022-09-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1064846-1g |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 98% | 1g |
¥1118.00 | 2024-04-26 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS8052-100MG |
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 100MG |
¥ 132.00 | 2023-04-13 | |
Alichem | A029187158-250mg |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 250mg |
$299.88 | 2023-08-31 | |
eNovation Chemicals LLC | Y0986461-5g |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 5g |
$500 | 2024-08-02 | |
Chemenu | CM136991-1g |
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
893567-09-4 | 95% | 1g |
$524 | 2023-03-07 |
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:893567-09-4)6-CYCLOPROPYL-3-PYRIDINYL BORONIC ACID PINACOL ESTER

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:893567-09-4)2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Purity:99%
Quantity:5g
Price ($):614.0